ethyl 2-(2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamido)acetate

• IUPAC Name: ethyl 2-[[2-[5-[4-(cyclopropanecarbonyl)piperazin-1-yl]-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl]acetyl]amino]acetate
• InChI: InChI=1S/C22H28N6O6/c1-3-34-17(30)12-24-16(29)13-28-21(32)18-15(6-7-23-19(18)25(2)22(28)33)26-8-10-27(11-9-26)20(31)14-4-5-14/h6-7,14H,3-5,8-13H2,1-2H3,(H,24,29)
• InChI Key: ZOJUUJMRKFHXMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)CN1C(=O)C2=C(C=CN=C2N(C1=O)C)N3CCN(CC3)C(=O)C4CC4
• Molecular Formula: C22H28N6O6
• Molecular Weight: 472.5 g/mol

Description

Ethyl 2-(2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamido)acetate is a useful research compound. Its molecular formula is C22H28N6O6 and its molecular weight is 472.502. The purity is usually 95%.
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Scientific Research Applications

• Antiproliferative Activity Against Cancer Cell Lines : A study by Mallesha et al. (2012) in "Archives of Pharmacal Research" synthesized derivatives similar to the compound and evaluated their antiproliferative effect against several human cancer cell lines. Certain compounds showed promising activity, indicating potential as anticancer agents (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

• Antimicrobial Properties : Krishnamurthy et al. (2011) in "Letters in Drug Design & Discovery" reported on the synthesis of similar compounds, which were screened for in vitro antimicrobial activity. Some compounds exhibited potent inhibitory activity against various bacteria (Krishnamurthy, Vinaya, Prasanna, Raghava, & Rangappa, 2011).

• Antitumor Activities : Xiong Jing (2011) in "Chemistry World" synthesized related compounds and found that they exhibited selective anti-tumor activities. This suggests a potential role in cancer treatment, especially where specific targeting of tumor cells is required (Xiong Jing, 2011).

• Synthesis and Potential as Antihypertensive Agents : Bayomi et al. (1999) in "Bollettino chimico farmaceutico" synthesized similar compounds and tested them for antihypertensive activity. Certain compounds showed promising results, indicating potential application in managing hypertension (Bayomi, Abdelal, El-Ashry, & Ghoneim, 1999).

• Applications in Polymer Science : Hattori and Kinoshita (1979) in "Macromolecular Chemistry and Physics" conducted studies on the synthesis of polyamides containing theophylline and thymine, illustrating the compound's potential utility in creating new materials with specific properties (Hattori & Kinoshita, 1979).